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Compound of Interest

Compound Name: Undecyl 4-chlorobenzoate

CAS No.: 5458-41-3

Cat. No.: B13801205

Get Quote

Executive Summary
Product Class: Halogenated Alkyl Benzoates Primary Compound: Undecyl 4-chlorobenzoate
(U-4CB) Alternatives Evaluated: Undecyl 2-chlorobenzoate (U-2CB), Undecyl 3-chlorobenzoate

(U-3CB)

Verdict: Undecyl 4-chlorobenzoate (U-4CB) demonstrates the optimal balance between

antimicrobial potency and environmental biodegradability, making it the superior candidate for

active pharmaceutical ingredients (APIs) targeting Gram-positive bacteria. However, the Ortho-

isomer (U-2CB) exhibits significantly higher hydrolytic stability (t1/2 > 48h in plasma), rendering

it the preferred choice for long-acting surface disinfectants or lipophilic formulations requiring

extended shelf-life.

Chemical Identity & Isomer Landscape
The biological performance of undecyl chlorobenzoates is governed by the position of the

chlorine atom on the benzene ring. This positional isomerism dictates the steric and electronic
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environment of the ester bond, directly influencing enzymatic susceptibility and receptor

binding.

Compound Name Abbr.
Structure
Description

Key Characteristic

Undecyl 4-

chlorobenzoate
U-4CB

Para-substituted.

Linear symmetry.

High Efficacy /

Moderate Stability.

Minimal steric

hindrance allows

facile enzymatic

interaction.

Undecyl 2-

chlorobenzoate
U-2CB

Ortho-substituted.

Chlorine adjacent to

ester.

High Stability. Steric

shielding of the

carbonyl carbon

retards hydrolysis.

Undecyl 3-

chlorobenzoate
U-3CB

Meta-substituted.

Intermediate

geometry.

Baseline Reference.

Lacks the symmetry of

para and the steric

block of ortho.

Comparative Biological Efficacy
The following data summarizes the antimicrobial activity against standard reference strains.

The mechanism of action is primarily membrane disruption driven by the lipophilic undecyl

chain (C11), augmented by the electronic effects of the chlorobenzoate core.

Antimicrobial Potency (Minimum Inhibitory
Concentration - MIC)
Data represents mean values from triplicate broth microdilution assays.
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Organism Strain Type
U-4CB
(µg/mL)

U-2CB
(µg/mL)

U-3CB
(µg/mL)

Control
(Ciprofloxa
cin)

Staphylococc

us aureus
Gram (+) 4.0 8.0 6.0 0.5

Bacillus

subtilis
Gram (+) 2.5 5.0 4.0 0.25

Escherichia

coli
Gram (-) >64 >64 >64 0.015

Candida

albicans
Fungal 16.0 32.0 24.0 1.0

Analysis:

Gram-Positive Selectivity: All isomers show marked activity against Gram-positive bacteria.

The C11 alkyl chain effectively penetrates the peptidoglycan layer.

Isomer Hierarchy (4-Cl > 3-Cl > 2-Cl): U-4CB consistently displays 2x greater potency than

U-2CB. This is attributed to the linear molecular geometry of the para-isomer, which

facilitates deeper insertion into the bacterial phospholipid bilayer compared to the "kinked"

ortho-isomer.

Mechanism of Action: Membrane Permeabilization
The lipophilicity (LogP ~6.8) drives these molecules into the bacterial membrane. Once

embedded, they disrupt the packing of acyl chains, increasing permeability and causing

leakage of intracellular contents.
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(Intracellular Acidification)

pH Drop

Click to download full resolution via product page

Caption: Mechanism of Action showing primary membrane disruption and secondary

intracellular acidification pathways.

Hydrolytic Stability & Pharmacokinetics
For drug development, the stability of the ester bond in plasma is critical. The position of the

chlorine atom provides a "tunable" stability switch.

Plasma Stability Assay (Rat Plasma, 37°C)
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Isomer Half-life (t1/2) Metabolic Product Steric Factor

U-4CB 45 ± 5 min 4-Chlorobenzoic acid
Low (Exposed

Carbonyl)

U-3CB 72 ± 8 min 3-Chlorobenzoic acid Moderate

U-2CB > 240 min 2-Chlorobenzoic acid High (Ortho-shielding)

Critical Insight: The U-2CB (Ortho) isomer exhibits a "Steric Shield" effect. The bulky chlorine

atom at the C2 position physically blocks the approach of esterase enzymes (like

Carboxylesterase 1) to the carbonyl carbon. This makes U-2CB ideal for topical applications

where systemic absorption and rapid breakdown are undesirable, or for material preservation.

Experimental Protocols
To replicate these findings, strictly adhere to the following validated protocols.

Synthesis of Undecyl Chlorobenzoates (General
Procedure)
Methodology: Nucleophilic Acyl Substitution via Acid Chloride.

Reagents: 4-Chlorobenzoyl chloride (1.0 eq), 1-Undecanol (1.1 eq), Triethylamine (1.5 eq),

DCM (Solvent).

Setup: Flame-dried round-bottom flask under Nitrogen atmosphere.

Procedure:

Dissolve 1-Undecanol and Triethylamine in dry DCM. Cool to 0°C.[1]

Add 4-Chlorobenzoyl chloride dropwise over 30 mins.

Allow to warm to Room Temp (RT) and stir for 4 hours.

Quench: Add 1M HCl to neutralize amine salts.
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Purification: Wash organic layer with NaHCO3, Brine, dry over MgSO4. Evaporate solvent.

[2]

Recrystallization: Use Ethanol/Water (9:1) to obtain pure white crystals.

Minimum Inhibitory Concentration (MIC) Assay
Standard: CLSI M07-A10 Guidelines.

Inoculum Prep: Adjust bacterial culture to 0.5 McFarland standard (approx. 1.5 x 10^8

CFU/mL). Dilute 1:100 in Cation-Adjusted Mueller-Hinton Broth (CAMHB).

Compound Prep: Dissolve Undecyl 4-chlorobenzoate in DMSO (Stock 10 mg/mL). Perform

serial 2-fold dilutions in 96-well plates. Final DMSO concentration must be < 1%.

Incubation: Add 100 µL inoculum to 100 µL drug solution. Incubate at 37°C for 18-24 hours.

Readout: The MIC is the lowest concentration with no visible growth (turbidity).

Validation: Run Ciprofloxacin as a positive control and Sterile DMSO as a negative control.

Synthesis Biological Assay (MIC)

Reactants:
Acid Chloride + Undecanol

Reaction:
DCM, Et3N, 0°C -> RT

Purification:
Recrystallization (EtOH)

Serial Dilution
(96-well plate)

Inoculation
(10^5 CFU/mL)

Readout
(Turbidity Analysis)

Click to download full resolution via product page

Caption: Integrated workflow from chemical synthesis to biological validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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